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Compound of Interest

Compound Name: SKF-80723

Cat. No.: B15616607

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for conducting a Conditioned Place
Preference (CPP) experiment to evaluate the rewarding properties of SKF-80723, a dopamine
D1 receptor full agonist.

Introduction

Conditioned Place Preference (CPP) is a widely used preclinical behavioral paradigm to assess
the motivational effects of a stimulus, most commonly a drug of abuse.[1] The test operates on
the principles of Pavlovian conditioning, where an animal learns to associate a specific
environment with the effects of a drug.[1][2] A preference for the drug-paired environment is
interpreted as an indicator of the substance's rewarding properties.[1]

SKF-80723 is a selective and full agonist for the dopamine D1 receptor. The mesolimbic
dopamine system is critically involved in reward processing, and activation of D1 receptors is
believed to play a significant role in mediating the rewarding effects of various stimuli.
Therefore, CPP is a valuable tool for characterizing the abuse potential and motivational
properties of D1 receptor agonists like SKF-80723.

Mechanism of Action: D1 Receptor Signaling

SKF-80723 exerts its effects by binding to and activating dopamine D1 receptors, which are G-
protein coupled receptors typically linked to the Gas subunit. This activation initiates a signaling
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cascade that ultimately influences neuronal excitability and gene expression, contributing to the
rewarding effects of the drug.

Dopamine D1 Receptor Signaling Pathway
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Phase 1: Baseline

Day 1: Pre-Test
(15-30 min)
Animal freely explores all compartments.
Record baseline preference.

24h

Phase 2: Cpnditioning

Days 2, 4, 6: Drug Pairing
Administer SKF-80723.
Confine to one compartment (CS+).

Days 3, 5, 7: Vehicle Pairing
Administer Vehicle.
Confine to other compartment (CS-).

24h after last session

Phase B: Test

Day 8: Post-Test
(15-30 min)
No injection.
Animal freely explores all compartments.
Record final preference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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